Cas no 749263-56-7 (Benzaldehyde, 2-chloro-4-[[4-(phenylmethoxy)phenyl]thio]-)

Benzaldehyde, 2-chloro-4-[[4-(phenylmethoxy)phenyl]thio]- structure
749263-56-7 structure
Product Name:Benzaldehyde, 2-chloro-4-[[4-(phenylmethoxy)phenyl]thio]-
CAS No:749263-56-7
MF:C20H15ClO2S
MW:354.849903345108
CID:540275
PubChem ID:23094225
Update Time:2025-04-19

Benzaldehyde, 2-chloro-4-[[4-(phenylmethoxy)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-chloro-4-[[4-(phenylmethoxy)phenyl]thio]-
    • 2-chloro-4-(4-phenylmethoxyphenyl)sulfanylbenzaldehyde
    • 4-(4-benzyloxyphenylthio)-2-chlorobenzaldehyde
    • SCHEMBL1564072
    • FLOLMKDWOIRRQA-UHFFFAOYSA-N
    • 4-{[4-(Benzyloxy)phenyl]sulfanyl}-2-chlorobenzaldehyde
    • 749263-56-7
    • DTXSID30630571
    • Inchi: 1S/C20H15ClO2S/c21-20-12-19(9-6-16(20)13-22)24-18-10-7-17(8-11-18)23-14-15-4-2-1-3-5-15/h1-13H,14H2
    • InChI Key: FLOLMKDWOIRRQA-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)C=CC(=C1)SC1C=CC(=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 354.0481286g/mol
  • Monoisotopic Mass: 354.0481286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 51.6Ų
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